Cas no 19955-28-3 ( )

  structure
  structure
Product Name: 
CAS No:19955-28-3
MF:C3H4O3S
MW:120.127059936523
CID:908714
PubChem ID:301479
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-oxooxathiolan-5-one
    • 1,2-oxathiolan-5-on-2-oxide
    • 1,2-oxathiolan-5-one 2-oxide
    • 1,2-oxathiolan-5-one-2-oxide
    • AC1L6YIK
    • CTK0I2175
    • NSC179319
    • SureCN4814973
    • SCHEMBL4814973
    • NSC-179319
    • 19955-28-3
    • DTXSID10306681
    •  
    • Inchi: 1S/C3H4O3S/c4-3-1-2-7(5)6-3/h1-2H2
    • InChI Key: BULWHBVIPLVFMY-UHFFFAOYSA-N
    • SMILES: S1(CCC(=O)O1)=O

Computed Properties

  • Exact Mass: 119.98812
  • Monoisotopic Mass: 119.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.63
  • Boiling Point: 253°C at 760 mmHg
  • Flash Point: 106.8°C
  • Refractive Index: 1.584
  • PSA: 43.37
  • LogP: 0.46270
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